Cas no 85167-10-8 ((1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane)

(1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane structure
85167-10-8 structure
Product Name:(1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane
CAS No:85167-10-8
MF:C14H25BO2
MW:236.158104658127
MDL:MFCD09037499
CID:90910
PubChem ID:10911528
Update Time:2025-11-02

(1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane Chemical and Physical Properties

Names and Identifiers

    • (3aS,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
    • (3aS,4S,6S,7aR)-2-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole
    • 1-Butylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
    • (1S,2S,3R,5S)-(+)-2,3-Pinanediol butylboronate ester
    • (s)-pinanediol butylboronate
    • n-Butaneboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
    • (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane
    • (1S,2S,3R,5S)-(+)-2,3-Pinanediol butylboronate
    • BS-2115
    • 1-Butylboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester
    • (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0^{2,6}]decane
    • A863675
    • 85167-10-8
    • (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
    • DTXSID90448114
    • AKOS015991266
    • (3aS,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborole
    • CS-0456228
    • MDL: MFCD09037499
    • Inchi: 1S/C14H25BO2/c1-5-6-7-15-16-12-9-10-8-11(13(10,2)3)14(12,4)17-15/h10-12H,5-9H2,1-4H3/t10-,11-,12+,14-/m0/s1
    • InChI Key: IMUJPBOUZJFWJB-FMSGJZPZSA-N
    • SMILES: O1B(CCCC)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

  • Exact Mass: 236.19500
  • Monoisotopic Mass: 236.1947602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Color/Form: Yellow to colorless liquid
  • Density: 0.982
  • Boiling Point: 277.13°C at 760 mmHg
  • Flash Point: 121.404°C
  • Refractive Index: 1.4629
  • PSA: 18.46000
  • LogP: 3.51480
  • Solubility: Unable or difficult to mix

(1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H27661-1g
1-Butylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester, 95%
85167-10-8 95%
1g
¥1558.00 2023-05-08
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H27661-250mg
1-Butylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester, 95%
85167-10-8 95%
250mg
¥674.00 2023-05-08
Alichem
A019094819-5g
(3aS,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
85167-10-8 95%
5g
$357.76 2023-08-31
Chemenu
CM134131-1g
(3aS,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
85167-10-8 95 %
1g
$114 2021-08-05
Chemenu
CM134131-5g
(3aS,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
85167-10-8 95 %
5g
$342 2021-08-05
TRC
B692100-500mg
(3aS,4S,6S,7aR)-2-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole
85167-10-8
500mg
$ 196.00 2023-04-18
TRC
B692100-1g
(3aS,4S,6S,7aR)-2-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole
85167-10-8
1g
$ 265.00 2022-06-06
TRC
B692100-5g
(3aS,4S,6S,7aR)-2-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole
85167-10-8
5g
$ 1240.00 2023-04-18
TRC
B692100-10g
(3aS,4S,6S,7aR)-2-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole
85167-10-8
10g
$ 1969.00 2023-04-18
Matrix Scientific
076941-500mg
n-Butaneboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
85167-10-8
500mg
$390.00 2023-09-10

(1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane Production Method

Additional information on (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane

Exploring (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane (CAS No. 85167-10-8): Properties, Applications, and Innovations

The compound (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane (CAS No. 85167-10-8) is a fascinating boron-containing heterocyclic molecule with a unique structural framework. Its complex name reflects its intricate tricyclic borate architecture, which combines butyl and methyl substituents with a dioxaborane core. This compound has garnered attention in both academic and industrial research due to its potential applications in materials science, catalysis, and specialty chemicals.

One of the most intriguing aspects of (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane is its stereochemistry. The (1S,2S,6R,8S) configuration indicates specific spatial arrangements of its substituents, which can significantly influence its reactivity and interactions with other molecules. Researchers are particularly interested in how these stereochemical features affect the compound's performance in asymmetric synthesis and molecular recognition processes.

The boratricyclo[6.1.1.02?]decane skeleton represents a relatively rare structural motif in organoboron chemistry. This framework combines the electron-deficient nature of boron with the rigidity of a polycyclic system, creating unique electronic properties that are being explored for advanced materials. Recent studies suggest potential applications in organic electronics, where such boron-containing compounds may contribute to the development of novel semiconducting materials or light-emitting components.

In the context of green chemistry initiatives, (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane has shown promise as a potential catalyst precursor or ligand for environmentally friendly chemical transformations. The butyl group attached to the boron center may offer interesting opportunities for tuning solubility and reactivity in various solvent systems, making it potentially valuable for homogeneous catalysis applications.

The stability of this boron heterocycle under different conditions is another area of active investigation. Unlike some boron compounds that are sensitive to moisture or oxygen, the dioxaborane structure in this molecule appears to offer enhanced stability, which could expand its practical utility. This characteristic makes it particularly interesting for applications requiring air-stable boron reagents in synthetic chemistry.

From a synthetic perspective, the preparation of (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane involves sophisticated organoboron chemistry techniques. The stereoselective construction of its tricyclic framework presents interesting challenges that have spurred methodological developments in boron-containing compound synthesis. These advances may have broader implications for the preparation of other structurally complex boron molecules.

In materials science, researchers are examining how the unique electronic properties of this tricyclic borate might be harnessed for advanced applications. The combination of boron's empty p-orbital with the constrained geometry of the polycyclic system creates interesting possibilities for electronic materials design. Some preliminary studies suggest potential in optical materials or as components in molecular devices.

The pharmaceutical industry has also shown interest in structurally complex boron compounds like (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane, though specific medicinal applications for this particular compound have not been reported. The general class of boron-containing pharmaceuticals has grown significantly in recent years, with several FDA-approved drugs demonstrating the therapeutic potential of boron in medicine.

Analytical characterization of CAS 85167-10-8 presents its own set of challenges and opportunities. The compound's complex structure requires advanced techniques such as multidimensional NMR spectroscopy and X-ray crystallography for complete structural elucidation. These characterization efforts not only confirm the identity of the compound but also provide valuable insights into its molecular geometry and electronic structure.

As research into organoboron chemistry continues to expand, compounds like (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane are likely to play increasingly important roles. Their unique combination of structural complexity and functional versatility makes them valuable targets for both fundamental studies and applied research. The growing interest in main group element chemistry and heterocyclic boron compounds suggests that this area will remain active for the foreseeable future.

For researchers working with CAS 85167-10-8, proper handling and storage considerations are important, despite its relative stability compared to some other boron compounds. Standard practices for handling air-sensitive reagents are recommended, along with storage under inert atmosphere when long-term stability is required. These precautions help maintain the compound's integrity for research applications.

The commercial availability of (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane remains limited, reflecting both the challenges in its synthesis and the specialized nature of its applications. However, custom synthesis services from specialty chemical providers can typically accommodate research-scale quantities for investigators interested in exploring its properties and potential uses.

Looking ahead, the future development of boron-containing tricyclic compounds like this one may benefit from advances in computational chemistry and molecular modeling. These tools can help predict properties and reactivity patterns, guiding synthetic efforts and application development. The integration of computational and experimental approaches represents a powerful strategy for advancing our understanding of these complex molecular systems.

In conclusion, (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decane (CAS No. 85167-10-8) represents an intriguing example of modern organoboron chemistry with potential applications across multiple scientific disciplines. Its unique structural features and chemical properties continue to inspire research into novel boron-containing materials and reagents, contributing to the expanding toolkit of synthetic and materials chemistry.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd